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Chemical Profile & Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diazodiphenylmethane

CAS No.: 883-40-9

Cat. No.: S576965

The table below summarizes the key identifiers and physicochemical properties of Diazodiphenylmethane:

Property Category Details

IUPAC Name [Diazo(phenyl)methyllbenzene [1]

Other Names Diphenyldiazomethane [2]

CAS Registry Number 883-40-9 [1]

Chemical Formula Cq13H10N> [1]

Molar Mass 194.237 g-mol™ [1]

Appearance Red-black crystals or red crystalline solid [1] [2]

Melting Point 29-31 °C [2]

Core Hazards Toxic, irritating, and potentially explosive; unstable on standing [2]

Synthesis and Experimental Protocol

Diazodiphenylmethane is primarily synthesized through the dehydrogenation of benzophenone hydrazone.

An improved modern protocol using chlorodimethylsulfonium chloride is advantageous as it avoids
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environmentally deleterious heavy-metal salts and provides high yields [2].

The following diagram illustrates the workflow for this synthesis method:
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Synthesis workflow for Diphenyldiazomethane [2]

Detailed Step-by-Step Procedure [2]

¢ Reaction Setup: A 1-L, three-necked round-bottom flask is equipped with an overhead mechanical
stirrer, rubber septa, and a low-temperature thermometer. The apparatus is flame-dried under a
nitrogen atmosphere.

¢ Reagent Preparation:

o Solution A: Dimethyl sulfoxide (DMSO, 3.98 mL, 56.0 mmol) in anhydrous tetrahydrofuran (THF,
450 mL) is cooled to -55 °C.

o Solution B: Oxalyl chloride (4.67 mL, 53.5 mmol) is dissolved in THF (50 mL).

o Solution C: Benzophenone hydrazone (10.00 g, 51.0 mmol) and triethylamine (15.05 mL, 0.107
mol) are dissolved in THF (50 mL).

¢ Chlorodimethylsulfonium Chloride Formation: Solution B is added to the chilled Solution A over
10 minutes, maintaining the temperature between -55 °C and -50 °C. The mixture is stirred at this
temperature for 35 minutes, then cooled to -78 °C using a dry-ice/acetone bath.

¢ Hydrazone Dehydrogenation: Solution C is added to the reaction mixture over 10 minutes, resulting
in a deep-red solution with a white precipitate (triethylamine hydrochloride).

e Work-up and Isolation: The reaction mixture is maintained at -78 °C for 30 minutes and then filtered
cold through a medium-porosity sintered-glass funnel. The solid is rinsed with cold THF, and the
combined filtrate is concentrated at room temperature by rotary evaporation to yield crude
diphenyldiazomethane as a red oil that solidifies (99% yield, ~95% pure).

e Purification: The crude product is dissolved in pentane and rapidly filtered through a pad of activated
basic alumina. The alumina is rinsed with pentane until the filtrate is colorless. The filtrate is
concentrated to yield 9.19 g (93%) of an analytically pure red crystalline solid.

> Caution: This procedure should only be undertaken by trained personnel. Diazo compounds are toxic,
irritating, and potentially explosive. Handling should be done behind a blast shield with appropriate personal

protective equipment [2].

Key Reactions and Applications

Diazodiphenylmethane serves as a versatile reagent in synthetic chemistry, primarily functioning in two key

roles:
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e Synthesis of Esters and Ethers: It reacts with carboxylic acids to form (diphenyl)methyl esters and
with alcohols to form the corresponding ethers [1].

e Generation of Diphenylmethyl Carbene: Upon illumination by ultraviolet light or heating, it
decomposes to generate (diphenyl)methyl carbene and nitrogen gas [1]. This reactive carbene
intermediate can undergo various subsequent transformations.

Research Context of Diazo Compounds

While Diazodiphenylmethane itself is a specific synthetic tool, it belongs to the broader class of diazo
compounds, which are recognized for their utility in constructing complex molecules, particularly azoles
(five-membered heterocycles like oxazoles, thiazoles, and imidazoles) [3]. These structures are privileged

motifs in medicinal chemistry, with over 300 FDA-approved drugs containing an azole moiety [3].

Furthermore, research into natural azo compounds (containing the -N=N- moiety) has revealed a wide
spectrum of confirmed pharmacological activities, including antibacterial, antifungal, and antitumor
effects [4]. This highlights the broader significance of diazo-containing molecules in pharmaceutical

research and drug discovery [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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